Cas no 2034446-27-8 (3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one)

3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one structure
2034446-27-8 structure
Product Name:3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
CAS No:2034446-27-8
MF:C21H22N4O
MW:346.425584316254
CID:5376641
Update Time:2025-07-17

3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
    • Inchi: 1S/C21H22N4O/c1-16-7-5-6-8-17(16)11-12-21(26)24-13-19(14-24)25-15-20(22-23-25)18-9-3-2-4-10-18/h2-10,15,19H,11-14H2,1H3
    • InChI Key: WEWUXBXCXFVYQK-UHFFFAOYSA-N
    • SMILES: C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)CCC1=CC=CC=C1C

3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one Pricemore >>

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Additional information on 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

Research Briefing on 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS: 2034446-27-8)

In recent years, the compound 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one (CAS: 2034446-27-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and triazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of catalytic systems to enhance the efficiency of the triazole ring formation. Advances in click chemistry have further streamlined the synthesis, enabling researchers to produce derivatives with improved pharmacokinetic properties. These developments are critical for scaling up production and facilitating further preclinical studies.

From a biological perspective, this compound has demonstrated notable activity as a modulator of key signaling pathways. In vitro studies have revealed its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic processes. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in suppressing the activity of protein kinase C (PKC) isoforms, which are implicated in various cancers. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia.

One of the most compelling aspects of 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one is its structural versatility. Researchers have synthesized several analogs to investigate structure-activity relationships (SAR), leading to the identification of derivatives with enhanced selectivity and reduced off-target effects. Computational modeling and molecular docking studies have played a pivotal role in these efforts, providing insights into the binding modes and interactions with target proteins. These findings are instrumental in guiding the design of next-generation therapeutics.

Despite its promising attributes, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. Recent animal studies have shown mixed results, with some models exhibiting favorable pharmacokinetic profiles while others indicate the need for further optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one represents a promising candidate for therapeutic development, with applications spanning oncology, neurology, and inflammation. Ongoing research aims to refine its pharmacological properties and explore its full potential in treating complex diseases. As the field progresses, this compound may serve as a cornerstone for the development of novel small-molecule therapies, underscoring the importance of continued investment in chemical biology and drug discovery.

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